Additives boosting the performance of tungsten imido-mediated ethylene dimerization systems for industrial application†

Chemical Communications Pub Date: 2020-05-14 DOI: 10.1039/D0CC03077E

Abstract

While activation of tungsten bis(imido) complexes [WCl2(NAr)2(dme)] with EtAlCl2 affords active, and moderately selective ethylene dimerization catalysts, addition of Et3N or Oct4NCl leads to a doubling in productivity and activity, along with increased selectivity (e.g., >93% C4, >99% 1-C4). The performance of the resulting tungsten-based catalyst package is competitive with that of Axens’ commercialised Ti-based AlphaButol process and exemplifies the wide potential of similar additives in selective oligomerization.

Graphical abstract: Additives boosting the performance of tungsten imido-mediated ethylene dimerization systems for industrial application
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